Cas no 1504912-56-4 (2-(2-fluoro-4-methylphenyl)morpholine)

• Product Name: 2-(2-fluoro-4-methylphenyl)morpholine
• CAS No: 1504912-56-4
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6153144
• PubChem ID: 83698750
• Update Time: 2025-07-23

2-(2-fluoro-4-methylphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methylphenyl)morpholine
• 1504912-56-4
• EN300-1850439
• SCHEMBL21779355

• Inchi： 1S/C11H14FNO/c1-8-2-3-9(10(12)6-8)11-7-13-4-5-14-11/h2-3,6,11,13H,4-5,7H2,1H3
• InChI Key： QFKDOCITFCQPQL-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1CNCCO1

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(2-fluoro-4-methylphenyl)morpholine

Research Briefing on 2-(2-fluoro-4-methylphenyl)morpholine (CAS: 1504912-56-4): Recent Advances and Applications

2-(2-fluoro-4-methylphenyl)morpholine (CAS: 1504912-56-4) is a fluorinated morpholine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural and pharmacological properties. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and oncology. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

One of the most notable advancements in the study of 2-(2-fluoro-4-methylphenyl)morpholine is its role as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other CNS-active compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for serotonin and dopamine transporters, suggesting potential applications in the treatment of depression and anxiety disorders. The study highlighted the importance of the fluorine substitution at the 2-position of the phenyl ring, which enhances metabolic stability and blood-brain barrier penetration.

In addition to its CNS applications, 2-(2-fluoro-4-methylphenyl)morpholine has shown promise in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. The researchers attributed this activity to the morpholine ring's ability to disrupt bacterial cell wall synthesis. Further optimization of the compound's structure is underway to improve its potency and reduce cytotoxicity.

From a synthetic chemistry perspective, several novel routes for the preparation of 2-(2-fluoro-4-methylphenyl)morpholine have been developed. A 2022 paper in Organic Process Research & Development described a scalable, one-pot synthesis method that significantly reduces production costs and improves yield. This advancement is particularly relevant for industrial-scale manufacturing, as it addresses previous challenges related to purification and byproduct formation. The method utilizes a palladium-catalyzed coupling reaction, which has been optimized for high regioselectivity and minimal waste generation.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-fluoro-4-methylphenyl)morpholine-based therapeutics. Pharmacokinetic studies have revealed variable oral bioavailability, necessitating further formulation optimization. Additionally, the compound's potential off-target effects on cardiac ion channels require thorough investigation to ensure safety. Ongoing preclinical studies are evaluating these aspects, with results expected to be published in the coming year.

In conclusion, 2-(2-fluoro-4-methylphenyl)morpholine (CAS: 1504912-56-4) represents a versatile scaffold with broad therapeutic potential. Its applications span CNS disorders, infectious diseases, and beyond, supported by recent advances in synthetic chemistry and biological evaluation. Future research should focus on addressing pharmacokinetic limitations and expanding the compound's therapeutic index through structural modifications. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.